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Compound of Interest

Compound Name: Sodium phosphide

CAS No.: 12058-85-4

Cat. No.: B1585517

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the crystal structure of

sodium phosphide (Na₃P), a material of interest in various chemical syntheses and materials

science applications. This document outlines the crystallographic parameters, experimental

protocols for structural determination, and a summary of its synthetic methodologies.

Introduction to Sodium Phosphide
Sodium phosphide (Na₃P) is an inorganic compound that appears as a black or red

crystalline solid.[1][2] It is a source of the highly reactive phosphide anion (P³⁻), making it a

valuable reagent in chemical synthesis.[1] In addition to Na₃P, several other binary

compositions of sodium and phosphorus are known, including NaP, Na₃P₇, Na₃P₁₁, NaP₇, and

NaP₁₅.[1] Due to its high reactivity with air and moisture, Na₃P is pyrophoric and requires

handling under an inert atmosphere.[3][4][5][6]
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The crystal structure of sodium phosphide has been a subject of study for many years, with

initial determinations later being revised with more advanced analytical techniques. Initially,

Na₃P was reported to crystallize in a hexagonal system with the space group P6₃/mmc.

However, more recent investigations using single-crystal X-ray diffraction have revealed a

larger hexagonal unit cell with the space group P6₃cm, which is isostructural with sodium

arsenide (Na₃As).[7] This revised structure accounts for previously unassigned reflections in

powder diffraction patterns and provides a more accurate description of the atomic

arrangement, highlighting corrugated layers of sodium and phosphorus atoms that were

previously described as planar.[7]

Below is a summary of the crystallographic data for both the earlier and the revised structures

of sodium phosphide.

Parameter Na₃P (P6₃/mmc) Na₃P (P6₃cm)

Crystal System Hexagonal Hexagonal

Space Group P6₃/mmc (No. 194) P6₃cm (No. 185)

Lattice Constant a 4.9512(5) Å[8] 8.61224(10) Å[7]

Lattice Constant c 8.7874(13) Å[8] 8.81949(10) Å[7]

Unit Cell Volume 186.56(4) Å³[8] 567.9 Å³

Formula Units (Z) 2[8] 6

Calculated Density 1.779 g/cm³[8] 1.77 g/cm³

Experimental Protocols
The determination of the crystal structure of sodium phosphide requires meticulous

experimental procedures due to its air-sensitive nature. The primary techniques employed are

single-crystal and powder X-ray diffraction.

Synthesis of Sodium Phosphide
Several methods for the synthesis of Na₃P have been reported. A common laboratory-scale

synthesis involves the direct reaction of sodium metal with red phosphorus in a sealed, inert
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atmosphere.

Protocol for Direct Synthesis:

Reactant Preparation: Stoichiometric amounts of high-purity sodium metal and red

phosphorus are weighed inside an argon-filled glovebox.

Encapsulation: The reactants are loaded into a tantalum or niobium ampoule, which is then

sealed under vacuum or an inert atmosphere.

Heating Profile: The sealed ampoule is heated in a furnace to a temperature of

approximately 700°C for several hours. This is followed by a controlled cooling and

annealing process to promote crystallization.[7]

Sample Handling: After cooling to room temperature, the ampoule is opened inside an inert

atmosphere glovebox, and the crystalline Na₃P product is recovered.

Single-Crystal X-ray Diffraction
Single-crystal X-ray diffraction provides the most detailed and accurate information about the

crystal structure.

Protocol for Single-Crystal XRD:

Crystal Selection and Mounting: A suitable single crystal of Na₃P is selected under a

microscope in an inert atmosphere (e.g., inside a glovebox). The crystal is mounted on a

goniometer head using a cryo-loop and paratone oil to protect it from the atmosphere.

Data Collection: The mounted crystal is transferred to a single-crystal X-ray diffractometer

equipped with a cryo-cooling system (typically operating at around 100-170 K to minimize

thermal vibrations and potential degradation). Data is collected using a monochromatic X-ray

source (e.g., Mo Kα radiation, λ = 0.71073 Å). A full sphere of data is collected by rotating

the crystal through a series of frames.

Data Processing: The collected diffraction images are processed to integrate the reflection

intensities and apply corrections for factors such as Lorentz polarization, absorption, and

crystal decay.
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Structure Solution and Refinement: The crystal structure is solved using direct methods or

Patterson synthesis and then refined using full-matrix least-squares methods. This process

involves refining atomic positions, displacement parameters, and site occupancies to

achieve the best fit between the observed and calculated structure factors.

Powder X-ray Diffraction and Rietveld Refinement
Powder X-ray diffraction is a powerful technique for phase identification and for refining the

crystal structure of polycrystalline samples.

Protocol for Powder XRD:

Sample Preparation: A finely ground powder of Na₃P is prepared inside a glovebox. To

prevent exposure to air, the powder is loaded into a special air-sensitive sample holder or a

sealed capillary.

Data Collection: The diffraction pattern is collected using a powder diffractometer, typically in

a Bragg-Brentano geometry, with a monochromatic X-ray source (e.g., Cu Kα radiation).

Data is collected over a wide 2θ range to obtain a sufficient number of reflections for

structural analysis.

Rietveld Refinement: The collected powder diffraction pattern is analyzed using the Rietveld

method.[2][7][9][10][11] This whole-pattern fitting technique refines a theoretical diffraction

pattern against the experimental data. The refinement process involves adjusting

instrumental parameters (e.g., zero shift, peak shape parameters) and structural parameters

(e.g., lattice parameters, atomic positions, site occupancies, and thermal parameters) to

minimize the difference between the calculated and observed patterns.

Neutron Diffraction
While a specific neutron diffraction study on Na₃P is not prominently available in the literature,

this technique offers significant advantages for the structural analysis of such materials.

Neutrons are particularly sensitive to the positions of light elements and can distinguish

between isotopes.

General Protocol for Powder Neutron Diffraction:
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Sample Preparation: A larger sample of powdered Na₃P (typically a few grams) is loaded into

a vanadium sample can inside a glovebox. Vanadium is often used as it is a weak incoherent

scatterer of neutrons.

Data Collection: The sample is placed in a neutron powder diffractometer at a neutron

source (either a nuclear reactor or a spallation source). The diffraction pattern is collected by

detectors surrounding the sample.

Data Analysis: The data is analyzed using the Rietveld method, similar to powder X-ray

diffraction, to refine the crystal structure. Neutron diffraction data can provide more accurate

positions for the sodium atoms compared to X-ray diffraction.

Visualizations
The following diagrams illustrate key aspects of the study of sodium phosphide's crystal

structure and its synthesis.
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Experimental Workflow for Na3P Synthesis and Characterization
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Characterization
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Powder X-ray Diffraction Single-Crystal X-ray DiffractionNeutron Diffraction (Optional)
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Caption: Workflow for the synthesis and structural characterization of sodium phosphide.
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Evolution of Na3P Crystal Structure Determination

Early Studies (Powder XRD)

Reinvestigation (Single-Crystal XRD)
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Revealed
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Caption: Logical progression of the crystallographic determination of sodium phosphide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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